Cas no 391212-02-5 (Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4,5-difluoro-)

• Product Name: Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4,5-difluoro-
• CAS No: 391212-02-5
• MF: C₁₃H₇ClF₂INO₂
• MW: 409.554461717606
• CID: 1501278
• Update Time: 2024-08-24

Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4,5-difluoro-

• Inchi： 1S/C13H7ClF2INO2/c14-8-3-6(17)1-2-11(8)18-12-5-10(16)9(15)4-7(12)13(19)20/h1-5,18H,(H,19,20)
• InChI Key： IIYOXTOKAXNFAL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(F)C=C1NC1=CC=C(I)C=C1Cl

Computed Properties

• Exact Mass: 408.91741

Experimental Properties

• Density: 1.946±0.06 g/cm3(Predicted)
• Boiling Point: 420.0±45.0 °C(Predicted)
• PSA: 49.33
• pka: 3.25±0.36(Predicted)